Cas no 88512-05-4 (Ethanimidic acid, 2-methoxy-, ethyl ester)
88512-05-4 structure
Product name:Ethanimidic acid, 2-methoxy-, ethyl ester
Ethanimidic acid, 2-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanimidic acid, 2-methoxy-, ethyl ester
- ethyl 2-methoxyacetimidate
- 88512-05-4
- AKOS010815468
- DA-01580
- ethyl 2-methoxyethanimidate
- SCHEMBL20473237
- ethyl2-methoxyacetimidate
-
- Inchi： InChI=1S/C5H11NO2/c1-3-8-5(6)4-7-2/h6H,3-4H2,1-2H3
- InChI Key： BBPOSHQFMBVAMI-UHFFFAOYSA-N
- SMILES： CCOC(=N)COC
Computed Properties
- Exact Mass: 117.078978594Da
- Monoisotopic Mass: 117.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 72.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 42.3Ų
Ethanimidic acid, 2-methoxy-, ethyl ester Related Literature
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
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Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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